![molecular formula C18H19NO3S B5788820 methyl 4-({3-[(4-methylphenyl)thio]propanoyl}amino)benzoate](/img/structure/B5788820.png)
methyl 4-({3-[(4-methylphenyl)thio]propanoyl}amino)benzoate
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Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves condensation reactions, diazotization, and subsequent reactions tailored to introduce specific functional groups. For example, the synthesis of ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate involves a reaction of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carbonyl chloride with ammonium thiocyanate and ethyl 3-aminobut-2-enoate (İ. Koca et al., 2014).
Molecular Structure Analysis
Molecular structure elucidation involves techniques such as X-ray crystallography and spectroscopy. The structure of "methyl 4-((E)-2-{3-[(3-{ (E)-2-[4-(methoxycarbonyl)phenyl]- 1-diazenyl}-5,5-dimethylhexahydro-1-pyrimidinyl)methyl]-5,5-dimethylhexahydro-1-pyrimidinyl-1-diazenyl) benzoate" was determined using single crystal X-ray diffraction, revealing a complex molecular structure with significant conjugation and disorder in the methoxycarbonyl group (S. Moser et al., 2005).
Chemical Reactions and Properties
Chemical reactions include condensation, diazotization, and Sandmeyer reactions, leading to various functional groups being introduced or modified. The synthesis of methyl 4-chloro-2-(N-methyl-N-phenylsulphonamide)benzoate illustrates a multi-step process involving these reactions (Yang Jian-she, 2009).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline structure are critical for understanding the compound's behavior in different environments. The physical properties are often determined through experimental methods, including solubility tests in various solvents and melting point determination to characterize the compound's stability under different temperature conditions.
Chemical Properties Analysis
Chemical properties, including reactivity with various reagents, stability under different conditions, and the ability to undergo specific chemical transformations, are essential for the compound's application in synthesis and manufacturing. Spectroscopic methods, such as NMR and IR, provide insights into the compound's functional groups and chemical behavior (Fatin Izwani Mohamad et al., 2017).
properties
IUPAC Name |
methyl 4-[3-(4-methylphenyl)sulfanylpropanoylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19NO3S/c1-13-3-9-16(10-4-13)23-12-11-17(20)19-15-7-5-14(6-8-15)18(21)22-2/h3-10H,11-12H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZKGLPPAQQAFKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCC(=O)NC2=CC=C(C=C2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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